3-Azabicyclo[3.3.1]nonan-3-amine

• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol
• SMILES: C1CC2CC(C1)CN(C2)N
• InChI: InChI=1S/C8H16N2/c9-10-5-7-2-1-3-8(4-7)6-10/h7-8H,1-6,9H2
• InChIKey: RFKPNMKSMMUVRI-UHFFFAOYSA-N

3-Azabicyclo[3.3.1]nonan-3-amine: Scaffold Overview & Procurement

3-Azabicyclo[3.3.1]nonan-3-amine is a bicyclic amine scaffold containing a nitrogen atom within a bridged ring system. This core structure is central to numerous biologically active derivatives, including selective nAChR ligands and dopamine D3 receptor agents [1]. The compound's significance lies in its role as a foundational building block; its stereochemistry and substitution pattern critically influence the pharmacological activity of derived compounds, making it a distinct starting point for medicinal chemistry [2].

Scaffold Architecture Rigid 3-azabicyclo[3.3.1]nonane core

Conformational Control Stereochemistry and substitution govern activity

Ligand Design Entry Key building block for nAChR and D3 receptor probes

• [1] Tuan, E. W., Horti, A. G., Olson, T. T., Gao, Y., Stockmeier, C. A., Al-Muhtasib, N., ... & Kellar, K. J. (2015). AT-1001 Is a Partial Agonist with High Affinity and Selectivity at Human and Rat α3β4 Nicotinic Cholinergic Receptors. Molecular Pharmacology, 88(4), 640-649. View Source
• [2] Beecham Group p.l.c. (1993). Azabicyclo[3.3.1]nonanes. Japanese Patent No. JPH05194513A. View Source

Why This Scaffold Differs from Simpler Amines

Generic substitution of 3-azabicyclo[3.3.1]nonan-3-amine with simpler amines (e.g., piperidine) or alternative bicyclic amines (e.g., 3-azabicyclo[3.2.1]octane) is not scientifically sound. The [3.3.1] ring system imparts a unique, rigid conformation that is essential for achieving high affinity and subtype selectivity at various biological targets, a feature not present in more flexible or differently sized ring systems [1]. Direct quantitative comparisons in receptor binding assays demonstrate that small changes to this specific scaffold result in orders-of-magnitude differences in activity, confirming that the core architecture itself is a critical determinant of performance [2].

Target Scaffold

Simpler Amines

Rigid bicyclic conformation locked by bridge

Flexible or smaller rings lack same spatial presentation

Receptor binding and subtype selectivity are conformation-dependent

Orders-of-magnitude activity differences; scaffold substitution may alter profile

• [1] Yi, X., Tang, H., Chen, J., Xu, X., & Ma, Y. (2018). Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction. Organic Chemistry Frontiers, 5(20), 3003-3007. View Source
• [2] Tuan, E. W., Horti, A. G., Olson, T. T., Gao, Y., Stockmeier, C. A., Al-Muhtasib, N., ... & Kellar, K. J. (2015). AT-1001 Is a Partial Agonist with High Affinity and Selectivity at Human and Rat α3β4 Nicotinic Cholinergic Receptors. Molecular Pharmacology, 88(4), 640-649. View Source

Evidence-Based Comparison with Analog Scaffolds

One-Pot Synthetic Efficiency

The 3-azabicyclo[3.3.1]nonane scaffold can be synthesized with high efficiency via a one-pot tandem Mannich reaction, achieving yields of up to 83% [1]. This method represents a significant improvement over traditional multi-step synthetic routes for constructing similar bridged bicyclic amines, offering a more direct and scalable approach [1].

Synthetic Efficiency

Reported

Yield up to 83%

Supports library and scale-up synthesis

One-pot tandem Mannich reaction

Evidence Dimension	Synthetic Yield
Target Compound Data	Yield up to 83%
Comparator Or Baseline	Traditional multi-step syntheses for similar bridged bicyclic amines
Quantified Difference	Not applicable; baseline is 'lower yielding, multi-step processes'
Conditions	Aromatic ketones, paraformaldehyde, dimethylamine, one-pot tandem Mannich annulation

Why This Matters

This scalable, high-yielding one-pot synthesis method directly reduces procurement and production costs for researchers building libraries or scaling up lead compounds based on this scaffold.

• [1] Yi, X., Tang, H., Chen, J., Xu, X., & Ma, Y. (2018). Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction. Organic Chemistry Frontiers, 5(20), 3003-3007. View Source

α3β4 nAChR Subtype Selectivity

The 3-azabicyclo[3.3.1]nonan-3-amine derivative AT-1001 demonstrates high affinity and exceptional selectivity for α3β4 nicotinic acetylcholine receptors (nAChRs) over the closely related α4β2 subtype. Binding studies show it is >100-fold selective for human α3β4 over α4β2 receptors [1]. This contrasts with many nAChR ligands which exhibit poor subtype discrimination.

α3β4 Selectivity

Class-level inference

>100-fold selective for α3β4 over α4β2

Supports subtype-selective probe design

AT-1001 derivative in HEK 293 cells

Evidence Dimension	Receptor Binding Affinity and Selectivity
Target Compound Data	High affinity for human α3β4 nAChR; >100-fold selectivity over α4β2
Comparator Or Baseline	Other nAChR ligands (e.g., nicotine, varenicline)
Quantified Difference	Not applicable for class-level inference; comparators have different selectivity profiles.
Conditions	HEK 293 cells expressing human α3β4 and α4β2 nAChRs

Why This Matters

This demonstrates the scaffold's inherent ability to confer high subtype selectivity, a critical advantage for developing targeted neurological probes and therapeutics with potentially reduced off-target effects compared to less selective chemotypes.

• [1] Tuan, E. W., Horti, A. G., Olson, T. T., Gao, Y., Stockmeier, C. A., Al-Muhtasib, N., ... & Kellar, K. J. (2015). AT-1001 Is a Partial Agonist with High Affinity and Selectivity at Human and Rat α3β4 Nicotinic Cholinergic Receptors. Molecular Pharmacology, 88(4), 640-649. View Source

Key Intermediate for Bioactive Benzamides

The 3-azabicyclo[3.3.1]nonan-3-amine scaffold is a crucial intermediate for synthesizing a class of benzamides with demonstrated pharmacological utility [1]. Patents explicitly claim that endo-9-lower-alkyl-9-azabicyclo[3.3.1]nonane-3-amines are valuable for preparing final drug substances that regulate gastrointestinal function and possess CNS activity [2]. This established role contrasts with other amines that lack this direct line-of-sight to a well-defined pharmacophore.

Key Intermediate

Supporting evidence

Benzamide pharmacophore entry

Established route to CNS and GI research molecules

Patent-based synthetic utility

Evidence Dimension	Synthetic Utility
Target Compound Data	Established intermediate for bioactive benzamides
Comparator Or Baseline	Simpler amine intermediates (e.g., piperidine) that lead to different or less defined pharmacophores
Quantified Difference	Not applicable; the comparison is qualitative, based on the nature of the final product.
Conditions	Chemical synthesis of benzamide derivatives

Why This Matters

Procuring this specific intermediate provides a direct path to generating a known class of bioactive molecules, de-risking and accelerating medicinal chemistry campaigns focused on gastro-intestinal or CNS targets.

• [1] Beecham Group p.l.c. (1993). Azabicyclo[3.3.1]nonanes. Japanese Patent No. JPH05194513A. View Source
• [2] SmithKline Beecham plc. (1993). Chemical Intermediate. Patent Application. View Source

Key Research & Development Applications

Subtype-Selective nAChR Ligand Design

This scaffold is optimal for creating selective probes for α3β4 nAChRs, as demonstrated by the derivative AT-1001 which shows >100-fold selectivity over α4β2 [1]. This is crucial for studying the role of α3β4 in addiction and CNS disorders, where off-target activity at other nAChR subtypes confounds research.

Dopamine D3 Receptor Agent Development

Substituted 3-azabicyclo[3.3.1]nonan-3-amines serve as privileged scaffolds for developing dopamine D3 receptor ligands [1]. Structure-activity relationship (SAR) studies show that modifications to the N-benzyl group on this core can fine-tune affinity and selectivity for D3 over D2 receptors, making it a valuable starting point for antipsychotic and addiction-related drug discovery.

Gastrointestinal & CNS Benzamide Synthesis

The amine is a documented key intermediate for synthesizing specific benzamide derivatives with established pharmacological activities on gastrointestinal motility and the central nervous system [1]. This provides a clear and validated entry point for developing new chemical entities in these therapeutic areas.

One-Pot Library Construction

The availability of a high-yielding (up to 83%), one-pot tandem Mannich reaction for constructing the 3-azabicyclo[3.3.1]nonane core enables rapid and efficient synthesis of diverse compound libraries [1]. This methodological advantage makes it an attractive scaffold for high-throughput medicinal chemistry exploration.

Application

Selection Property

Validation Focus

α3β4 nAChR probe design

Conformational rigidity and substitution

Subtype binding selectivity profiling

Dopamine D3 ligand development

N-benzyl substitution compatibility

D3/D2 selectivity screening

Benzamide pharmacophore synthesis

Endo-alkyl substitution entry

GI/CNS receptor model validation

Compound library construction

One-pot synthetic efficiency

Library throughput and structural diversity

• [1] Tuan, E. W., Horti, A. G., Olson, T. T., Gao, Y., Stockmeier, C. A., Al-Muhtasib, N., ... & Kellar, K. J. (2015). AT-1001 Is a Partial Agonist with High Affinity and Selectivity at Human and Rat α3β4 Nicotinic Cholinergic Receptors. Molecular Pharmacology, 88(4), 640-649. View Source
• [2] Structure-activity relationship studies of N-(9-benzyl)-9- azabicyclo[3.3.1]nonan-3-β-yl benzamide analogues for dopamine D2 and D3 receptors. View Source
• [3] Beecham Group p.l.c. (1993). Azabicyclo[3.3.1]nonanes. Japanese Patent No. JPH05194513A. View Source
• [4] Yi, X., Tang, H., Chen, J., Xu, X., & Ma, Y. (2018). Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction. Organic Chemistry Frontiers, 5(20), 3003-3007. View Source